Cas no 1448066-49-6 (2,6-difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide)

• Product Name: 2,6-difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide
• CAS No: 1448066-49-6
• MF: C₁₅H₁₅F₂N₃OS
• MW: 323.360908746719
• CID: 5794464
• PubChem ID: 71810046
• Update Time: 2025-10-29

2,6-difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 1448066-49-6
• AKOS024567038
• 2,6-DIFLUORO-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]BENZAMIDE
• F6446-0800
• 2,6-difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide

• Inchi： 1S/C15H15F2N3OS/c16-11-2-1-3-12(17)13(11)14(21)19-10-4-7-20(8-5-10)15-18-6-9-22-15/h1-3,6,9-10H,4-5,7-8H2,(H,19,21)
• InChI Key： DNEUKXXLIKJPEP-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCC(CC1)NC(C1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 323.09038961g/mol
• Monoisotopic Mass: 323.09038961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.5Ų

Additional information on 2,6-difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide

Comprehensive Overview of 2,6-Difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide (CAS No. 1448066-49-6)

2,6-Difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide is a synthetic organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring and a piperidine moiety, makes it a subject of interest for drug discovery and development. The compound's CAS No. 1448066-49-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patents.

The molecular formula of 2,6-difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide includes a benzamide core, which is often associated with bioactive properties. This structural feature is commonly explored in the design of kinase inhibitors, antimicrobial agents, and other therapeutic molecules. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they are frequently screened for their binding affinity to target proteins using machine learning algorithms and computational chemistry tools.

In the context of green chemistry and sustainable synthesis, researchers are increasingly focusing on optimizing the production of 2,6-difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide to minimize environmental impact. Techniques such as catalytic hydrogenation and flow chemistry are being investigated to improve yield and reduce waste. These advancements align with the growing demand for eco-friendly pharmaceutical intermediates in the industry.

The compound's thiazole component is particularly noteworthy, as this heterocycle is prevalent in many FDA-approved drugs, including antibiotics and antivirals. This has led to a surge in searches for "thiazole derivatives in drug design" and "piperidine-based bioactive molecules" among medicinal chemists. Additionally, the difluorobenzamide moiety is a hot topic in structure-activity relationship (SAR) studies, as fluorination often enhances metabolic stability and bioavailability.

From a regulatory perspective, CAS No. 1448066-49-6 is meticulously tracked in global chemical databases to ensure compliance with REACH and other chemical safety frameworks. This underscores the compound's relevance in industrial applications while maintaining adherence to international standards. Researchers frequently query "safety data sheets for 2,6-difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide" to access critical handling and storage information.

In summary, 2,6-Difluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide represents a versatile scaffold with broad applicability in life sciences. Its combination of fluorinated aromatic, heterocyclic, and amide functionalities positions it as a valuable candidate for further exploration in both academic and industrial settings. As the scientific community continues to prioritize precision medicine and targeted therapies, compounds like this will undoubtedly play a pivotal role in shaping the future of drug development.